

"In-silico modeling of N-(thiophen-3-ylmethyl)cyclohexanamine receptor binding"

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *N-(thiophen-3-ylmethyl)cyclohexanamine*

CAS No.: 892592-33-5

Cat. No.: B183654

[Get Quote](#)

An In-Depth Technical Guide: In-Silico Modeling of **N-(thiophen-3-ylmethyl)cyclohexanamine** Receptor Binding

Abstract


This technical guide provides a comprehensive framework for the in-silico investigation of **N-(thiophen-3-ylmethyl)cyclohexanamine**, a molecule of interest for its potential pharmacological activity. Given the absence of established receptor targets for this specific ligand, this document outlines an exploratory workflow designed to identify potential protein partners and characterize the molecular interactions underpinning its binding. We will delve into the foundational principles and practical applications of key computational techniques, including molecular docking, molecular dynamics simulations, and pharmacophore modeling. The methodologies are presented with a focus on scientific integrity, explaining the causality behind procedural choices to ensure a self-validating and reproducible workflow. This guide is intended for researchers, computational chemists, and drug development professionals seeking to apply in-silico methods to novel chemical entities.

Part 1: Foundational Concepts & Strategic Overview

In modern drug discovery, in-silico modeling serves as a critical first step to predict and understand the interactions between a small molecule (ligand) and its biological target (receptor) at an atomic level.^{[1][2]} This computational approach significantly accelerates research by enabling the rapid screening of potential targets and the rational design of more potent and selective compounds, thereby reducing the time and cost associated with laboratory experiments.^{[3][4]}

The subject of our investigation, **N-(thiophen-3-ylmethyl)cyclohexanamine**, contains two key structural motifs: a thiophene ring and a cyclohexanamine group. The thiophene ring is a common scaffold in many pharmacologically active compounds, known for its electron-rich properties and its role as a bioisostere for the phenyl ring, which can enhance metabolic stability and binding affinity.^[5] Thiophene derivatives have demonstrated a wide range of biological activities, including anti-inflammatory and anti-cancer properties.^{[6][7][8]} The cyclohexanamine moiety provides a basic nitrogen center, which is often crucial for forming salt bridges or hydrogen bonds with receptor active sites.^[9]

Our in-silico strategy is designed as an investigative workflow, moving from broad, exploratory analyses to more focused, high-fidelity simulations.



[Click to download full resolution via product page](#)

Figure 1: High-level overview of the in-silico investigation workflow.

Part 2: Ligand and Receptor Preparation: The Bedrock of Accuracy

The quality of your input structures directly determines the reliability of your simulation outcomes. Garbage in, garbage out is the immutable law of computational chemistry. Therefore, meticulous preparation of both the ligand and the receptor is a non-negotiable first step.

Ligand Structure Preparation

The goal is to obtain a chemically correct, low-energy 3D conformation of **N-(thiophen-3-ylmethyl)cyclohexanamine**.

Experimental Protocol: Ligand Preparation

- **Obtain 2D Structure:** Source the 2D structure of the ligand from a chemical database such as PubChem. For **N-(thiophen-3-ylmethyl)cyclohexanamine**, a simplified representation can be found, although various derivatives exist.^{[10][11][12][13]} We will proceed with the core structure.
- **Convert to 3D:** Use a tool like Open Babel or the graphical interface of a molecular modeling program (e.g., Avogadro, ChemDraw) to convert the 2D representation into a 3D structure.
- **Add Hydrogens:** The initial 3D structure often lacks hydrogen atoms. It is critical to add them, ensuring the correct protonation state at physiological pH (~7.4). The nitrogen atom in the cyclohexanamine group is basic and should be protonated.
- **Assign Partial Charges:** Assign atomic partial charges using a suitable method. The Gasteiger charge calculation method is a common and rapid choice for docking studies.^[14] For higher accuracy, especially for molecular dynamics, quantum mechanical calculations (e.g., using Gaussian or ORCA) to derive RESP or AM1-BCC charges are recommended.
- **Energy Minimization:** Perform an energy minimization of the 3D structure using a force field (e.g., MMFF94 or UFF) to relieve any steric strain and find a stable, low-energy conformation. This step ensures you are not starting with a high-energy, unrealistic ligand geometry.
- **Save in Appropriate Format:** Save the prepared ligand structure in a suitable file format, such as .pdbqt for AutoDock Vina or .mol2 or .sdf for other programs.

Target Receptor Identification and Preparation

Since no specific receptor is known, we must identify plausible candidates. Based on the ligand's structure, potential target classes could include G-protein coupled receptors (GPCRs), ion channels, or enzymes where similar thiophene-containing molecules have shown activity.^[5]^[15] A thorough literature review on analogs is the first step.

Once a potential target is selected, its 3D structure must be procured and prepared. The Worldwide Protein Data Bank (wwPDB) is the primary repository for experimentally determined macromolecular structures.^[16]^[17]^[18]

Experimental Protocol: Receptor Preparation

- **Select a PDB Entry:** Choose a high-resolution ($< 2.5 \text{ \AA}$) crystal structure of the target receptor, preferably co-crystallized with a ligand similar to our compound of interest. For example, if targeting a serotonin receptor, a PDB entry of the receptor bound to an agonist or antagonist would be ideal.
- **Clean the PDB File:** The raw PDB file contains non-essential information that must be removed. This includes:
 - **Water Molecules:** Unless a specific water molecule is known to be critical for ligand binding (a "bridging" water), all water molecules should be removed from the binding site.^[14]
 - **Co-crystallized Ligands & Ions:** Remove any existing ligands, ions, and cofactors that are not part of the receptor's functional structure.
 - **Alternate Conformations:** If residues have alternate locations, retain only the conformation with the highest occupancy (typically 'A').
- **Repair and Optimize Structure:**
 - **Add Hydrogens:** Just as with the ligand, add hydrogen atoms to the protein, ensuring correct protonation states for titratable residues (e.g., Histidine, Aspartate, Glutamate) at physiological pH. Tools like H++ can assist with this.


- Check for Missing Residues/Atoms: Use software like UCSF Chimera or Maestro to check for and potentially model any missing loops or side chains in the crystal structure.
- Assign Charges: Assign atomic charges using a standard protein force field (e.g., AMBER, CHARMM).
- Save in Docking-Ready Format: Save the cleaned, repaired receptor structure in the required format (e.g., .pdbqt for AutoDock Vina).

Part 3: Core In-Silico Methodologies

With prepared structures, we can now predict and analyze their interaction using several powerful techniques.

Molecular Docking: Predicting Binding Pose and Affinity

Molecular docking is a computational method that predicts the preferred orientation of a ligand within a receptor's binding site and estimates the strength of the interaction via a scoring function.^{[3][19][20]} It is an essential tool for virtual screening and understanding structure-activity relationships.



[Click to download full resolution via product page](#)

Figure 2: Standard workflow for molecular docking using AutoDock Vina.

Experimental Protocol: Molecular Docking with AutoDock Vina


- **Define the Binding Site (Grid Box):** The docking search needs to be confined to a specific volume on the receptor. This is the "grid box." If a co-crystallized ligand was present in the original PDB file, the center of the grid box should be set to the geometric center of that

ligand's binding pocket. The size of the box should be large enough to accommodate the ligand and allow it to rotate freely (e.g., 25Å x 25Å x 25Å).

- **Generate Grid Maps:** Using a program like AutoGrid, generate grid maps for each atom type in the ligand. These maps pre-calculate the interaction energy at each grid point within the box, dramatically speeding up the docking process.
- **Run Docking Simulation:** Execute the docking algorithm (e.g., AutoDock Vina). The program will systematically sample different conformations (poses) of the ligand within the grid box and score them based on its scoring function.[\[21\]](#)[\[22\]](#)
- **Analyze Output:** The primary output is a set of binding poses ranked by their predicted binding affinity (in kcal/mol). The more negative the value, the stronger the predicted binding.
- **Visualize and Interpret:** Load the receptor and the top-ranked ligand pose into a molecular visualizer like PyMOL or UCSF ChimeraX.[\[21\]](#) Analyze the non-covalent interactions (hydrogen bonds, hydrophobic interactions, pi-stacking) between the ligand and the receptor's amino acid residues. This analysis is crucial for understanding why the ligand binds in that specific orientation.

Molecular Dynamics (MD) Simulation: Assessing Complex Stability

While docking provides a static snapshot of the binding pose, MD simulations offer a dynamic view, simulating the movements of every atom in the system over time.[\[23\]](#)[\[24\]](#) This technique is invaluable for assessing the stability of the predicted docking pose and understanding the flexibility of the receptor-ligand complex.[\[25\]](#)[\[26\]](#)



[Click to download full resolution via product page](#)

Figure 3: General workflow for a molecular dynamics simulation.

Experimental Protocol: MD Simulation Setup (Conceptual)

- **System Building:** Start with the best pose from molecular docking. Place the protein-ligand complex in the center of a periodic box of a specific shape (e.g., cubic, dodecahedron).
- **Solvation:** Fill the box with explicit water molecules (e.g., TIP3P water model). This is critical as water plays a key role in molecular interactions.
- **Ionization:** Add ions (e.g., Na^+ and Cl^-) to neutralize the net charge of the system and to mimic a physiological salt concentration (e.g., 0.15 M).
- **Minimization:** Perform energy minimization on the entire solvated system to remove any steric clashes, particularly between the protein and the newly added water molecules.
- **Equilibration:** Gradually heat the system to the target temperature (e.g., 300 K) and adjust the pressure to the target pressure (e.g., 1 atm). This is typically done in two phases: an NVT (constant Number of particles, Volume, and Temperature) ensemble followed by an NPT (constant Number of particles, Pressure, and Temperature) ensemble.
- **Production Run:** Once the system is equilibrated, run the production simulation for a significant period (typically 50-200 nanoseconds or longer) to sample the conformational space of the complex.
- **Trajectory Analysis:** Analyze the resulting trajectory to assess stability. Key metrics include:
 - **Root Mean Square Deviation (RMSD):** Measures the deviation of the protein backbone or ligand position over time relative to the starting structure. A stable RMSD plot indicates the complex is not undergoing major, disruptive conformational changes.
 - **Root Mean Square Fluctuation (RMSF):** Measures the fluctuation of individual residues, highlighting flexible regions of the protein.
 - **Hydrogen Bond Analysis:** Tracks the formation and breaking of hydrogen bonds between the ligand and receptor over the simulation time.

Pharmacophore Modeling: Abstracting Key Chemical Features

Pharmacophore modeling identifies the essential 3D arrangement of chemical features (e.g., hydrogen bond donors/acceptors, hydrophobic centers, aromatic rings) required for biological activity.[27][28][29] A pharmacophore can be generated from a single ligand or a set of active molecules and then used as a 3D query to screen large databases for other molecules that fit the model, a process known as virtual screening.[30][31]




Figure 4: Conceptual diagram of a pharmacophore model.

[Click to download full resolution via product page](#)

Figure 4: A conceptual diagram illustrating how key chemical features of a ligand are abstracted into a 3D pharmacophore model. HBD: Hydrogen Bond Donor; HY: Hydrophobic;

AR: Aromatic Ring.

Part 4: Data Interpretation and Validation

The final and most critical phase is the rigorous analysis of the generated data. The goal is to synthesize the results from docking and MD simulations into a coherent and trustworthy model of the binding interaction.

Quantitative Data Summary

Summarizing key quantitative data in a tabular format allows for clear comparison and assessment. Below is a hypothetical summary table for docking **N-(thiophen-3-ylmethyl)cyclohexanamine** against three potential receptor types.

Target Receptor Class	PDB ID Example	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues (from top pose)
Serotonin Receptor	6D26	-8.9	Asp110, Ser150, Phe340
Dopamine Receptor	6CM4	-8.2	Asp114, Val193, Trp386
Muscarinic Acetylcholine Receptor	5MTA	-7.5	Asp105, Tyr106, Trp400

Table 1: Hypothetical docking results for **N-(thiophen-3-ylmethyl)cyclohexanamine** against various GPCR targets. Lower binding affinity values suggest stronger binding.

Validation and Trustworthiness

A computational model is only as good as its validation. To ensure the trustworthiness of these in-silico results, consider the following:

- **Self-Validation (Redocking):** If a crystal structure with a co-crystallized ligand is available, a crucial validation step is to remove the native ligand and dock it back into the binding site.

The docking protocol is considered reliable if it can reproduce the experimental binding pose with a low RMSD ($< 2.0 \text{ \AA}$).

- Cross-Validation with MD: A stable binding pose observed over a long MD simulation provides strong evidence for the validity of the initial docking result. If the ligand quickly dissociates or moves to a completely different binding mode, the initial docking score should be treated with skepticism.
- Experimental Correlation: Ultimately, the most robust validation comes from experimental data. In-silico predictions should be used to guide and prioritize wet-lab experiments, such as in-vitro binding assays. A strong correlation between predicted binding affinities and experimentally measured activities (e.g., K_i or IC_{50} values) across a series of compounds is the gold standard for validating a computational model.

Conclusion

This guide has outlined a systematic and scientifically rigorous approach to modeling the receptor binding of **N-(thiophen-3-ylmethyl)cyclohexanamine**. By integrating ligand and receptor preparation, molecular docking, molecular dynamics, and pharmacophore modeling, researchers can build a detailed and dynamic picture of molecular recognition. The emphasis on explaining the causality behind each step and the focus on validation are paramount for producing credible and actionable insights. This workflow not only helps in hypothesizing the mechanism of action for novel compounds but also provides a robust foundation for structure-based drug design and lead optimization efforts.

References

- Worldwide Protein Data Bank. (n.d.). wwPDB. Retrieved February 20, 2026, from [\[Link\]](#)^[16]
- Qing, X., Lee, X. Y., De Raeymaeker, J., Tame, J. R. H., Zhang, K. Y. J., De Maeyer, M., & Voet, A. R. D. (2014). Pharmacophore modeling: advances, limitations, and current utility in drug discovery. *Drug Discovery Today*, 19(11), 1836-1845. Available from: [\[Link\]](#)^[27]
- Kaserer, T., Beck, K. R., Akram, M., & Schuster, D. (2015). Pharmacophore modeling and virtual screening for novel 5-HT₃ receptor antagonists. *Future Medicinal Chemistry*, 7(16), 2151-2167. Available from: [\[Link\]](#)^[28]

- Schaller, D., Šribar, D., Noonan, T., & Langer, T. (2020). The role of pharmacophore modeling in virtual screening. *Drug Discovery Today: Technologies*, 35, 1-8. Available from: [\[Link\]](#)^[30]
- Yang, Y., & Wang, R. (2007). Pharmacophore modeling in drug discovery and development: an overview. *Current Pharmaceutical Design*, 13(8), 815-820. Available from: [\[Link\]](#)^[29]
- RCSB PDB. (n.d.). RCSB PDB. Retrieved February 20, 2026, from [\[Link\]](#)^[32]
- Patel, H., & Taliun, D. (2025). Pharmacophore modeling in drug design. *Methods in Molecular Biology*, 2897, 1-18. Available from: [\[Link\]](#)^[31]
- BIO-IT. (2025, August 5). AutoDock 4 Molecular Docking Tutorial. YouTube. Available from: [\[Link\]](#)^[21]
- Schlitter, J., Engels, M., & Krüger, P. (2002). MD Simulation of Protein-Ligand Interaction: Formation and Dissociation of an Insulin-Phenol Complex. *Biophysical Journal*, 82(1 Pt 1), 323-331. Available from: [\[Link\]](#)^[25]
- Wolber, G., & Lange, A. (2023). OpenMMDL - Simplifying the Complex: Building, Simulating, and Analyzing Protein–Ligand Systems in OpenMM. *Journal of Chemical Information and Modeling*, 63(15), 4735-4748. Available from: [\[Link\]](#)^[23]
- Dr. Asad Ullah. (2024, September 18). Molecular Docking Tutorial: AutoDock Vina. YouTube. Available from: [\[Link\]](#)^[22]
- Berman, H. M., et al. (2018). Protein Data Bank: the single global archive for 3D macromolecular structure data. *Nucleic Acids Research*, 47(D1), D520-D528. Available from: [\[Link\]](#)^[17]
- ChemCopilot. (2025, April 29). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. ChemCopilot. Available from: [\[Link\]](#)^[3]
- Wikipedia. (n.d.). Protein Data Bank. Retrieved February 20, 2026, from [\[Link\]](#)^[18]
- MDsim360. (n.d.). Protein-Ligand Simulations: Unlocking Molecular Interactions with MDsim360. Available from: [\[Link\]](#)^[24]

- Bio.tools. (n.d.). The Protein Data Bank (PDB). Retrieved February 20, 2026, from [\[Link\]](#)^[33]
- Ekins, S., & Honeycutt, J. D. (2018). In Silico 3D Modeling of Binding Activities. *Methods in Molecular Biology*, 1762, 29-47. Available from: [\[Link\]](#)^[1]
- Guest, E. E. (2022). *Molecular Simulation of Protein-Ligand Complexes* (Doctoral dissertation, University of Nottingham). Available from: [\[Link\]](#)^[4]
- Bioinformatics Review. (2020, July 7). Molecular docking for Beginners | Autodock Full Tutorial. YouTube. Available from: [\[Link\]](#)^[19]
- Singh, S., et al. (2020). Molecular dynamics simulation of protein-ligand complex. ResearchGate. Available from: [\[Link\]](#)^[26]
- Salentin, S., & Haupt, V. J. (2017). In Silico Structure-Based Prediction of Receptor–Ligand Binding Affinity: Current Progress and Challenges. *Journal of Chemical Information and Modeling*, 57(9), 2097-2110. Available from: [\[Link\]](#)^[34]
- Acellera. (n.d.). In-Silico Binding Assay: Molecular Dynamics For Binding Mode Prediction. Retrieved February 20, 2026, from [\[Link\]](#)^[35]
- PubChem. (n.d.). N-(thiophen-3-ylmethyl)cyclopropanamine. Retrieved February 20, 2026, from [\[Link\]](#)^[36]
- PubChem. (n.d.). N-[1-[(cyclohexylamino)-oxomethyl]cyclohexyl]-N-(thiophen-2-ylmethyl)-2-pyridinecarboxamide. Retrieved February 20, 2026, from [\[Link\]](#)^[11]
- PubChem. (n.d.). 3-N-(thiophen-3-ylmethyl)quinoxaline-2,3-diamine. Retrieved February 20, 2026, from [\[Link\]](#)^[13]
- Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. *Der Pharma Chemica*, 3(4), 38-54. Available from: [\[Link\]](#)^[37]
- PubChem. (n.d.). 3-Thiophenemethylamine. Retrieved February 20, 2026, from [\[Link\]](#)^[38]
- de Oliveira, R. S., et al. (2021). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. *Molecules*, 26(14), 4306. Available from: [\[Link\]](#)^[6]

- Patel, A. M., et al. (2025). Synthesis, Characterization of thiophene derivatives and its biological applications. International Journal of Pharmaceutical Sciences and Research, 16(6), 1000-1006. Available from: [\[Link\]](#)^[7]
- Al-Ostoot, F. H., et al. (2025). The Significance of Thiophene in Medicine: A Systematic Review of the Literature. Journal of Pharmaceutical Research International, 37(1), 1-10. Available from: [\[Link\]](#)^[15]
- PubChem. (n.d.). N-Methylcyclohexylamine. Retrieved February 20, 2026, from [\[Link\]](#)^[39]
- Wang, Y., et al. (2022). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Journal of Agricultural and Food Chemistry, 70(4), 1145-1153. Available from: [\[Link\]](#)^[40]
- PubChem. (n.d.). (S)-N-methyl-3-(naphthalen-1-yloxy)-3-(thiophen-3-yl)propan-1-amine hydrochloride. Retrieved February 20, 2026, from [\[Link\]](#)^[41]
- Wikipedia. (n.d.). Cyclohexylamine. Retrieved February 20, 2026, from [\[Link\]](#)^[9]
- PubChem. (n.d.). 3-Methylcyclohexylamine, mixed isomers. Retrieved February 20, 2026, from [\[Link\]](#)^[42]
- Chaudhary, A., et al. (2012). Biological Diversity of Thiophene: A Review. Journal of Advanced Scientific Research, 3(3), 03-10. Available from: [\[Link\]](#)^[43]
- Procter, D. J., & Gevorgyan, V. (2025). Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis. Angewandte Chemie International Edition, 64(51), e202513456. Available from: [\[Link\]](#)^[44]
- Ali, I., et al. (2021). Synthesis and Pharmacological Study of Thiophene Derivatives. International Journal of Pharmaceutical Sciences and Research, 12(7), 3635-3645. Available from: [\[Link\]](#)^[8]
- Kumar, A., et al. (2023). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 14(1), 22-50. Available from: [\[Link\]](#)^[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. In Silico 3D Modeling of Binding Activities | Springer Nature Experiments \[experiments.springernature.com\]](#)
- [2. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [3. Molecular Docking Tutorial: A Step-by-Step Guide for Beginners — ChemCopilot: PLM + AI for Chemical Industry \[chemcopilot.com\]](#)
- [4. eprints.nottingham.ac.uk \[eprints.nottingham.ac.uk\]](#)
- [5. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [6. mdpi.com \[mdpi.com\]](#)
- [7. journalwjarr.com \[journalwjarr.com\]](#)
- [8. impactfactor.org \[impactfactor.org\]](#)
- [9. Cyclohexylamine - Wikipedia \[en.wikipedia.org\]](#)
- [10. 1217631-06-5|2,3-Dimethyl-N-\(thiophen-3-ylmethyl\)cyclohexan-1-amine|BLD Pharm \[bldpharm.com\]](#)
- [11. N-\[1-\[\(cyclohexylamino\)-oxomethyl\]cyclohexyl\]-N-\(thiophen-2-ylmethyl\)-2-pyridinecarboxamide | C24H31N3O2S | CID 5236771 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [12. 892592-79-9 | n-\(Thiophen-3-ylmethyl\)hexan-1-amine - MolDb \[moldb.com\]](#)
- [13. 3-N-\(thiophen-3-ylmethyl\)quinoxaline-2,3-diamine | C13H12N4S | CID 113761037 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [14. sites.ualberta.ca \[sites.ualberta.ca\]](#)
- [15. cognizancejournal.com \[cognizancejournal.com\]](#)
- [16. wwPDB: Worldwide Protein Data Bank \[wwpdb.org\]](#)
- [17. academic.oup.com \[academic.oup.com\]](#)

- [18. Protein Data Bank - Wikipedia \[en.wikipedia.org\]](#)
- [19. m.youtube.com \[m.youtube.com\]](#)
- [20. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [21. youtube.com \[youtube.com\]](#)
- [22. youtube.com \[youtube.com\]](#)
- [23. pubs.acs.org \[pubs.acs.org\]](#)
- [24. MDSIM360 \[mdsim360.com\]](#)
- [25. MD Simulation of Protein-Ligand Interaction: Formation and Dissociation of an Insulin-Phenol Complex - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [26. researchgate.net \[researchgate.net\]](#)
- [27. dovepress.com \[dovepress.com\]](#)
- [28. researchgate.net \[researchgate.net\]](#)
- [29. benthamdirect.com \[benthamdirect.com\]](#)
- [30. nano-ntp.com \[nano-ntp.com\]](#)
- [31. Pharmacophore modeling in drug design - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [32. rcsb.org \[rcsb.org\]](#)
- [33. bio.tools \[bio.tools\]](#)
- [34. researchgate.net \[researchgate.net\]](#)
- [35. In Silico Binding Assay: Molecular Dynamics For Binding Mode Prediction - Acellera \[acellera.com\]](#)
- [36. PubChemLite - N-\(thiophen-3-ylmethyl\)cyclopropanamine \(C8H11NS\) \[pubchemlite.lcsb.uni.lu\]](#)
- [37. derpharmachemica.com \[derpharmachemica.com\]](#)
- [38. 3-Thiophenemethylamine | C5H7NS | CID 2776381 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [39. N-Methylcyclohexylamine | C7H15N | CID 7514 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [40. Design, Synthesis and Fungicidal Activity of N-\(thiophen-2-yl\) Nicotinamide Derivatives - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [41. PubChemLite - \(s\)-n-methyl-3-\(naphthalen-1-yloxy\)-3-\(thiophen-3-yl\)propan-1-amine hydrochloride \(C18H19NOS\) \[pubchemlite.lcsb.uni.lu\]](#)

- [42. 3-Methylcyclohexylamine, mixed isomers | C7H15N | CID 110931 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [43. sciensage.info \[sciensage.info\]](#)
- [44. researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. ["In-silico modeling of N-(thiophen-3-ylmethyl)cyclohexanamine receptor binding"]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b183654/docs#in-silico-modeling-of-n-thiophen-3-ylmethyl-cyclohexanamine-receptor-binding\]](https://www.benchchem.com/product/b183654/docs#in-silico-modeling-of-n-thiophen-3-ylmethyl-cyclohexanamine-receptor-binding)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

